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Compound of Interest

Compound Name: Sodium trifluoroacetate-13C2

Cat. No.: B586808 Get Quote

This guide provides critical safety protocols, handling procedures, and disposal plans for

Sodium trifluoroacetate-13C2, ensuring the well-being of laboratory personnel and

compliance with safety standards. The information is tailored for researchers, scientists, and

professionals in drug development.

Hazard Identification and Classification
Sodium trifluoroacetate-13C2 is a chemical compound that requires careful handling due to

its potential health and environmental hazards. The primary hazards are often associated with

the properties of trifluoroacetic acid (TFA), a strong and corrosive acid.[1][2][3] The compound

is classified as fatal if swallowed, causes severe skin burns and eye damage, and is very toxic

to aquatic life with long-lasting effects.[4][5][6][7]

GHS Hazard Statements:

H300: Fatal if swallowed[4][6][7]

H314: Causes severe skin burns and eye damage[5]

H315: Causes skin irritation[8][9][10]

H319: Causes serious eye irritation[8][9]

H332: Harmful if inhaled[5]
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H335: May cause respiratory irritation[8][9][10]

H400/H412: Very toxic to aquatic life with long lasting effects[5][6][7]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Sodium trifluoroacetate-
13C2 to ensure the appropriate level of personal protection. The following table summarizes

the minimum required PPE.
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Protection Type Specifications Rationale & Citations

Eye/Face Protection

Chemical safety goggles

meeting ANSI Z-87.1 standard.

A face shield is required for

handling larger quantities.

To protect eyes from splashes

and dust.[1][2][3][11]

Hand Protection

Nitrile gloves are the minimum

requirement. For high-volume

applications, heavy-duty

gloves (e.g., butyl rubber,

Viton) are recommended.

Double gloving is advised.

To prevent skin contact and

absorption. Check gloves for

tears before and during use.[1]

[2][3][11]

Skin & Body Protection

A properly fitting laboratory

coat, long pants, and closed-

toed shoes are mandatory. A

chemical-resistant apron may

be necessary for larger

quantities.

To protect skin from accidental

spills and contamination.[2][3]

[11]

Respiratory Protection

All handling of the solid and its

solutions must be conducted in

a certified chemical fume hood.

If work outside a fume hood is

unavoidable, a respiratory

protection analysis by

Environmental Health & Safety

(EH&S) is required to

determine the appropriate

respirator.

To prevent inhalation of

hazardous dust or vapors.[1][2]

[3][11]

Operational Plan: Step-by-Step Handling Workflow
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

safety. The following diagram outlines the key steps for handling Sodium trifluoroacetate-
13C2, from receipt to disposal.
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Workflow for Handling Sodium trifluoroacetate-13C2
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Experimental Protocols:

Preparation: Before handling the compound, ensure that a certified chemical fume hood is

operational and that an emergency safety shower and eyewash station are accessible.[11]

Don all required PPE as specified in the table above.

Weighing: When weighing the solid, perform the task within the fume hood to contain any

dust.[1] Use appropriate tools to minimize the creation of airborne particles.

Solution Preparation: To prepare a solution, slowly add the solid Sodium trifluoroacetate-
13C2 to the solvent while stirring within the fume hood.[1] This prevents splashing and

controls the dissolution rate.

Post-Handling: After use, thoroughly decontaminate all surfaces and equipment. Wash

hands and any exposed skin thoroughly.[3][4][5]

Storage and Disposal Plan
Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage:

Store the compound in a cool, dry, and well-ventilated area.[4][7][8][11]

Keep the container tightly closed and store it locked up.[1][4][6][7][8]

Store away from incompatible materials, which include strong bases, acids, and oxidizing

agents.[1][7][11]

Disposal:

All waste containing Sodium trifluoroacetate-13C2 must be treated as hazardous waste.[2]

[7]

Dispose of the waste in accordance with all local, state, and federal regulations.[1]

Do not discharge any amount into the sewer system.[1][5][7][8]
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Empty containers are still considered hazardous as they may contain residue. They should

be rinsed carefully before being submitted for disposal.[11]

Chemical waste should remain in its original or a properly labeled container and should not

be mixed with other waste streams.[5]

Emergency Procedures
Immediate and appropriate action is vital in the event of an exposure.
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Exposure Route First Aid Protocol Citations

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, making

sure to remove contact lenses

if present and easy to do. Seek

immediate medical attention

from an ophthalmologist.

[2][5][7]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the affected skin area with

plenty of water for at least 15

minutes. Seek immediate

medical attention.

[2][5][7]

Inhalation

Move the individual to fresh air

immediately. If breathing is

difficult or has stopped, provide

artificial respiration (avoiding

mouth-to-mouth if the

substance was ingested or

inhaled). Seek immediate

medical attention.

[2][5][7]

Ingestion

Do NOT induce vomiting.

Rinse the mouth thoroughly

with water. Have the victim

drink two glasses of water at

most. Call a physician or

poison control center

immediately.

[2][5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/132101
https://www.fishersci.com/store/msds?partNumber=AAA14613&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/132101
https://www.fishersci.com/store/msds?partNumber=AAA14613&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/132101
https://www.fishersci.com/store/msds?partNumber=AAA14613&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/132101
https://www.tcichemicals.com/BE/en/sds/T1336_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14613&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b586808?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. amherst.edu [amherst.edu]

3. ehs.washington.edu [ehs.washington.edu]

4. static.cymitquimica.com [static.cymitquimica.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. tcichemicals.com [tcichemicals.com]

7. fishersci.com [fishersci.com]

8. gelest.com [gelest.com]

9. fishersci.com [fishersci.com]

10. americanelements.com [americanelements.com]

11. bruckner.research.uconn.edu [bruckner.research.uconn.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Sodium
Trifluoroacetate-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586808#personal-protective-equipment-for-handling-
sodium-trifluoroacetate-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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